Cas no 1289386-41-9 (tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate)

• Product Name: tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate
• CAS No: 1289386-41-9
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 2090975
• PubChem ID: 60137154
• Update Time: 2025-05-20

tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate
• tert-butyl N-methyl-N-[1-(1-pyrazin-2-ylethyl)piperidin-3-yl]carbamate
• DB-265514
• AKOS015940338
• Methyl-[1-(1-pyrazin-2-yl-ethyl)-piperidin-3-yl]-carbamic acid tert-butyl ester
• 1289386-41-9
• TERT-BUTYL N-METHYL-N-{1-[1-(PYRAZIN-2-YL)ETHYL]PIPERIDIN-3-YL}CARBAMATE
• tert-Butylmethyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate

• MDL： MFCD18837450
• Inchi： 1S/C17H28N4O2/c1-13(15-11-18-8-9-19-15)21-10-6-7-14(12-21)20(5)16(22)23-17(2,3)4/h8-9,11,13-14H,6-7,10,12H2,1-5H3
• InChI Key： DDVGNJVIPXZJAC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCCN(C(C2C=NC=CN=2)C)C1)=O

Computed Properties

• Exact Mass: 320.22122615g/mol
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate

Comprehensive Overview of tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate (CAS No. 1289386-41-9)

The compound tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate (CAS No. 1289386-41-9) is a specialized piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazine ring and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating central nervous system (CNS) targets, particularly in the development of novel neuromodulators and enzyme inhibitors.

In recent years, the demand for high-purity piperidine derivatives like tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's structural versatility allows it to serve as a scaffold for designing molecules with enhanced blood-brain barrier (BBB) permeability, a critical factor in CNS drug development. Its pyrazine-ethyl side chain further contributes to its binding affinity for specific receptors, making it a focal point in studies targeting neurodegenerative diseases and psychiatric disorders.

The synthesis of tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate involves multi-step organic reactions, including N-alkylation and carbamate protection, which are well-documented in peer-reviewed literature. Its CAS No. 1289386-41-9 ensures precise identification in chemical databases, facilitating collaboration among researchers. The compound's stability under physiological conditions and compatibility with common solvents further enhance its utility in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

From an industrial perspective, tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized for therapeutic applications. Its modular structure allows for easy derivatization, addressing the need for diverse chemical libraries in modern pharmacology. Additionally, its low cytotoxicity profile makes it a safer candidate for in vitro and in vivo testing compared to other heterocyclic compounds.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike many synthetic intermediates, tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate exhibits minimal ecological toxicity, complying with green chemistry principles. This attribute is increasingly important as the pharmaceutical industry shifts toward sustainable synthesis methods. Analytical techniques such as HPLC and LC-MS are routinely employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In summary, tert-Butyl methyl(1-(1-(pyrazin-2-yl)ethyl)piperidin-3-yl)carbamate (CAS No. 1289386-41-9) represents a cutting-edge tool for researchers exploring CNS-targeted therapies and small-molecule drug development. Its structural elegance, synthetic accessibility, and bioactive potential position it as a cornerstone in contemporary medicinal chemistry. As the scientific community continues to unravel its applications, this compound is poised to contribute significantly to breakthroughs in precision medicine and therapeutic innovation.